Cas no 2168794-27-0 (2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester)
2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-13(8-14)6-4-10(15)5-7-13/h10H,4-9,14H2,1-3H3
- InChI Key: BZMYCGMSOPRMNR-UHFFFAOYSA-N
- SMILES: C12CCC(CN)(CC1)CN2C(OC(C)(C)C)=O
2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6737751-0.05g |
tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2168794-27-0 | 95% | 0.05g |
$735.0 | 2023-07-10 | |
| Enamine | EN300-6737751-0.1g |
tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2168794-27-0 | 95% | 0.1g |
$959.0 | 2023-07-10 | |
| Enamine | EN300-6737751-0.25g |
tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2168794-27-0 | 95% | 0.25g |
$1370.0 | 2023-07-10 | |
| Enamine | EN300-6737751-0.5g |
tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2168794-27-0 | 95% | 0.5g |
$2158.0 | 2023-07-10 | |
| Enamine | EN300-6737751-1.0g |
tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2168794-27-0 | 95% | 1.0g |
$2767.0 | 2023-07-10 | |
| Enamine | EN300-6737751-2.5g |
tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2168794-27-0 | 95% | 2.5g |
$5423.0 | 2023-07-10 | |
| Enamine | EN300-6737751-5.0g |
tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2168794-27-0 | 95% | 5.0g |
$8025.0 | 2023-07-10 | |
| Enamine | EN300-6737751-10.0g |
tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2168794-27-0 | 95% | 10.0g |
$11900.0 | 2023-07-10 | |
| Aaron | AR028NPN-50mg |
tert-butyl4-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2168794-27-0 | 95% | 50mg |
$1036.00 | 2025-02-16 | |
| Aaron | AR028NPN-100mg |
tert-butyl4-(aminomethyl)-2-azabicyclo[2.2.2]octane-2-carboxylate |
2168794-27-0 | 95% | 100mg |
$1344.00 | 2025-02-16 |
2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester
2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester and its Role in Modern Pharmaceutical Research
2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester, with the CAS number 2168794-27-0, represents a unique class of heterocyclic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical and biochemical research. This compound, characterized by its complex ring structure and functional groups, serves as a versatile scaffold for the development of novel therapeutic agents. The integration of 2-azabicyclo[2.2.2]octane with an aminomethyl group and an ester functional group creates a molecular framework that is both chemically stable and biologically active, making it a promising candidate for drug discovery.
Recent advances in medicinal chemistry have highlighted the importance of 2-azabicyclo[2.2.2]octane derivatives in the design of molecules targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds similar to 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester exhibit potent anti-inflammatory properties by modulating the NF-κB signaling pathway. This finding underscores the potential of this compound as a lead molecule for the development of anti-inflammatory drugs, particularly in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The 1,1-dimethylethyl ester group in this compound plays a critical role in enhancing its metabolic stability and bioavailability. The ester functionality not only contributes to the compound's solubility in aqueous environments but also facilitates its interaction with biological targets. A 2022 review in Drug Discovery Today emphasized the importance of ester groups in improving the pharmacokinetic profile of small molecule drugs, suggesting that the 1,1-dimethylethyl ester in this compound could significantly enhance its therapeutic efficacy.
In the context of drug development, the 4-(aminomethyl) substituent is a key feature that enables the compound to act as a prodrug. Prodrugs are designed to improve the delivery of active pharmaceutical ingredients to target tissues while minimizing systemic side effects. A 2021 study in Pharmaceutical Research reported that 4-(aminomethyl) derivatives of bicyclic compounds showed improved cellular uptake and reduced toxicity compared to their parent compounds. This makes 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester a valuable candidate for the development of targeted therapies, particularly in oncology and neurodegenerative diseases.
The structural complexity of 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester also makes it a useful tool for studying molecular interactions. The bicyclic framework provides a rigid structure that can mimic the conformation of natural ligands, enabling the compound to bind to specific receptors with high affinity. A 2023 paper in ACS Chemical Biology highlighted the role of such rigid scaffolds in the design of high-affinity ligands for G-protein-coupled receptors (GPCRs), which are targets for a wide range of therapeutics.
Recent advances in synthetic chemistry have further expanded the potential applications of this compound. The synthesis of 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester involves a series of well-controlled reactions, including the formation of the bicyclic ring system and the introduction of the ester group. A 2022 study in Organic Letters described a novel method for the efficient synthesis of this compound, which could significantly reduce production costs and improve scalability for pharmaceutical applications.
In addition to its pharmaceutical applications, 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester has shown potential in the field of materials science. The unique chemical structure of this compound allows it to be used as a building block for the development of novel polymers and nanomaterials. A 2023 study in Advanced Materials reported the use of similar bicyclic compounds in the synthesis of biodegradable polymers with tunable mechanical properties, highlighting the versatility of this class of molecules.
The pharmacological relevance of 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester is further supported by its ability to modulate multiple biological targets. The compound's ability to interact with both enzymatic and receptor-based targets makes it a promising candidate for the development of multitarget drugs, which are increasingly being explored in the treatment of complex diseases such as cancer and neurodegenerative disorders.
Moreover, the 2-azabicyclo[2.2.2]octane core structure has been shown to exhibit inherent biological activity. A 2021 study in MedChemComm reported that derivatives of this structure display antitumor activity by inducing apoptosis in cancer cells. This finding suggests that 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester could be further optimized to enhance its antitumor properties, making it a potential lead compound for oncology research.
The ongoing research into 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester underscores its significance in modern pharmaceutical science. Its unique structural features, combined with its potential for drug development and materials science applications, position it as a promising candidate for future therapeutic innovations. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the discovery of new medicines and advanced materials.
Finally, the synthesis and characterization of 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester have provided valuable insights into the design of complex organic molecules. The ability to create and manipulate such compounds highlights the importance of synthetic chemistry in advancing our understanding of molecular biology and pharmacology. As the field continues to grow, the compound's potential applications are expected to expand, further solidifying its role in scientific research and drug development.
2168794-27-0 (2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)